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Compound of Interest

Compound Name: potassium;methanolate

Cat. No.: B7770045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the multifaceted role of potassium methoxide (CH₃KO) in scientific

research, with a particular focus on its applications, chemical properties, and handling

procedures. Potassium methoxide, a strong base, is a pivotal reagent in organic synthesis,

most notably in the production of biodiesel through transesterification and in various

condensation reactions. This document provides a consolidated resource of its synonyms,

quantitative data from key experiments, detailed experimental protocols, and visual

representations of relevant chemical processes.

Nomenclature and Identification: Synonyms for
Potassium Methoxide
In scientific literature and chemical databases, potassium methoxide is referred to by a variety

of names. A comprehensive list of these synonyms is provided below to aid in literature

searches and material sourcing.
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Type Synonym

IUPAC Name Potassium Methanolate

Systematic IUPAC Name Potassium Methylate

Common Names Potassium Methoxide, Potassium Methylate

Chemical Formula CH₃KO, CH₃OK

CAS Number 865-33-8

EC Number 212-736-1

UNII 45MYQ0GWGB

InChI InChI=1S/CH3O.K/c1-2;/h1H3;/q-1;+1

InChIKey BDAWXSQJJCIFIK-UHFFFAOYSA-N

SMILES C[O-].[K+]

Depositor-Supplied Synonyms
Methanol, potassium salt; Methoxy potassium;

KOMe; MeOK; Feldalat KM

Physicochemical Properties
A summary of the key physical and chemical properties of potassium methoxide is presented in

the table below.
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Property Value

Molecular Weight 70.132 g/mol [1]

Appearance
White to yellowish, hygroscopic, odorless

crystalline powder[1]

Physical Description

Dry Powder; Liquid.[2] Commercial products are

often powders or solutions in methanol (e.g., 25-

32%)[1][2]

Spontaneous Ignition Temp. 70 °C[3]

Reactivity with Water
Reacts violently with water to form potassium

hydroxide and methanol.[1]

Solubility Soluble in methanol and ethanol.[4]

Stability
Stable under inert atmosphere.[5] Moisture

sensitive; absorbs carbon dioxide from the air.[4]

Incompatibilities

Acids, strong oxidizing agents, acid chlorides,

acid anhydrides, alkali metals, water, and moist

air.[4][5]

Applications in Organic Synthesis
Potassium methoxide is a versatile reagent in a variety of organic reactions, primarily utilized

for its strong basicity.

Transesterification for Biodiesel Production
The primary industrial application of potassium methoxide is as a catalyst for the

transesterification of triglycerides (vegetable oils and animal fats) with methanol to produce

fatty acid methyl esters (FAME), the main component of biodiesel.[1][6] The methoxide ion

(CH₃O⁻) is the active catalytic species in this reaction.

The following table summarizes the optimal conditions for biodiesel production from canola oil

using potassium methoxide as a catalyst, as reported in the literature.
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Parameter Optimal Value

Catalyst Concentration 1.59% by weight[1]

Reaction Temperature 50 °C[1]

Methanol to Oil Molar Ratio 4.5:1[1]

Biodiesel Yield 95.8%[1]

Fatty Acid Content 0.75% by weight[1]

In a separate study, a 95% biodiesel yield was achieved with a 5:15% methanol to methoxide

ratio, with a significantly reduced reaction time of 20 minutes.[7]

This protocol is adapted from a study on the production of methylic biodiesel from tucum oil.[8]

Materials:

Tucum oil

Potassium hydroxide (KOH) P.A.

Methanol (CH₃OH) P.A.

0.1 M Hydrochloric acid (HCl) solution

Hexane

Ethyl acetate

Procedure:

Preparation of Potassium Methoxide Solution:

Add 9.5 g of KOH to 120 mL of methanol under constant stirring until the KOH is

completely dissolved. Note that this reaction is exothermic.[8]

Transesterification Reaction:
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Add an aliquot of the prepared potassium methoxide solution to the tucum oil.

Maintain the mixture under stirring at 40°C for 40 minutes.[8]

Monitoring the Reaction:

Monitor the progress of the transesterification process using thin-layer chromatography

(TLC) with a mobile phase of hexane/ethyl acetate (95%/5%). A decrease in the oil band

and an increase in the biodiesel bands indicate the progression of the reaction.[8]

Product Separation and Purification:

After the reaction is complete, allow the mixture to settle and separate the biodiesel layer

from the glycerin layer (decantation).[8]

Wash the biodiesel with a 0.1 M HCl solution.[8]

Perform a simple distillation at 100°C to remove any residual water and methanol from the

biodiesel.[8]

Condensation Reactions
Potassium methoxide is an effective catalyst for various condensation reactions, including the

Claisen-Schmidt condensation, which is used to synthesize chalcones.[9][10] Chalcones are

precursors to flavonoids and exhibit a wide range of pharmacological activities.[10]

The following is a general procedure for the synthesis of chalcones using an aromatic aldehyde

and a ketone, catalyzed by a strong base like potassium methoxide.

Materials:

Aromatic aldehyde (e.g., benzaldehyde)

Ketone with an α-hydrogen (e.g., acetophenone)

Potassium methoxide

Ethanol or Methanol
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Dilute Hydrochloric acid (HCl)

Procedure:

Reaction Setup:

In a flask, dissolve the ketone (1 equivalent) and the aromatic aldehyde (1 equivalent) in

ethanol.[10]

Catalyst Addition:

Slowly add a solution of potassium methoxide in methanol to the mixture while stirring.

Reaction Monitoring:

Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting

materials are consumed, which typically takes 2-24 hours.[10]

Product Isolation and Purification:

Upon completion, a precipitate of the crude chalcone will form. If no precipitate is

observed, the mixture can be stored in a refrigerator to induce crystallization.[10]

Acidify the mixture with dilute HCl until the pH is acidic.[10]

Filter the solid product and wash it with cold distilled water until the washings are neutral.

[10]

Recrystallize the crude product from a suitable solvent, such as ethanol or methanol, to

obtain the pure crystalline chalcone.[10]

Visualizing Chemical Processes
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

involving potassium methoxide.
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Laboratory Preparation of Potassium Methoxide

Reactants

Products
2K

(Potassium Metal)

2CH₃OK
(Potassium Methoxide)

2CH₃OH
(Methanol)

H₂

(Hydrogen Gas)

releases

Click to download full resolution via product page

Caption: Laboratory preparation of potassium methoxide from potassium metal and methanol.
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Transesterification Workflow for Biodiesel Production

Inputs

Process

Outputs

Triglyceride
(Vegetable Oil/Animal Fat)

Transesterification
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Methanol (3 eq.) Potassium Methoxide
(Catalyst)

Fatty Acid Methyl Esters
(Biodiesel)

Glycerol
(Byproduct)

Click to download full resolution via product page

Caption: Workflow for biodiesel production via transesterification using potassium methoxide.

Safety and Handling
Potassium methoxide is a hazardous substance that requires careful handling. It is highly

flammable and reacts violently with water.[1][11] It is toxic if swallowed, in contact with skin, or

if inhaled, and causes severe skin burns and eye damage.[12][13]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.[12]

Clothing: Wear protective clothing to prevent skin contact.[12]
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Respiratory Protection: Use a NIOSH-certified respirator with an organic vapor cartridge if

ventilation is inadequate.[5]

Handling and Storage:

Handle under an inert atmosphere (e.g., nitrogen or argon).[5]

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[12]

Keep away from heat, sparks, open flames, and other sources of ignition.[11][14]

Ground and bond containers and receiving equipment to prevent static discharge.[14]

Never allow the product to come into contact with water during storage.

First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor/physician. Do NOT induce

vomiting.[13]

If on Skin (or hair): Remove/take off immediately all contaminated clothing. Rinse skin with

water/shower.[13]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[13]

This guide provides a foundational understanding of potassium methoxide for scientific and

research applications. Always consult the specific Safety Data Sheet (SDS) for the material

being used and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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